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Compound of Interest

Compound Name: Trichloromethanesulfonyl chloride

Cat. No.: B166823

Essential Safety and Handling Guide for
Trichloromethanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Trichloromethanesulfonyl chloride (CAS No. 2547-61-7). Adherence to these procedures is
essential to ensure a safe laboratory environment.

Trichloromethanesulfonyl chloride is a corrosive material that can cause severe skin burns,
eye damage, and respiratory irritation.[1][2] This document outlines the necessary personal
protective equipment (PPE), handling protocols, and disposal plans to minimize risk.

Immediate Safety Information

Hazard Statement Description GHS Classification

Causes severe skin burns and Skin Corrosion/Irritation,

H314
eye damage[1][2] Category 1B

H335 May cause respiratory Specific Target Organ Toxicity
irritation[1] (Single Exposure), Category 3

Personal Protective Equipment (PPE)
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Proper selection and use of PPE are the most critical lines of defense against exposure to
Trichloromethanesulfonyl chloride. The following table summarizes the required PPE.

Body Part Protective Equipment Standard/Specification

Safety glasses with side
Eyes/Face ) ) EN 166 or ANSI Z87.1
shields and a face shield

Chemical-resistant gloves
Hands ) EN 374
(e.g., Butyl rubber, Viton®)

Full-face respirator with Type NIOSH or EN 140/143

Respirator
P Y P3 (EN 143) cartridges approved

Chemical-resistant lab coat or
Body
apron

Feet Closed-toe shoes

Note: Always inspect PPE for integrity before use. Contaminated clothing should be removed
immediately and decontaminated before reuse.

Operational Plan for Handling

A systematic approach is crucial when working with Trichloromethanesulfonyl chloride. The
following workflow outlines the key steps for safe handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Trichloromethanesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166823#personal-protective-equipment-for-handling-
trichloromethanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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